Dimethyl-D6 sulfone

• Molecular Formula: C2H6O2S
• Molecular Weight: 100.17 g/mol
• InChI: InChI=1S/C2H6O2S/c1-5(2,3)4/h1-2H3/i1D3,2D3
• InChIKey: HHVIBTZHLRERCL-WFGJKAKNSA-N

Dimethyl-D6 Sulfone (CAS 22230-82-6) for qNMR: Certified Reference Standard for SI-Traceable Purity Assignment

Dimethyl-D6 sulfone (CAS 22230-82-6), also designated as dimethyl sulfone-d6 or DMSO2-d6, is a perdeuterated isotopologue of dimethyl sulfone in which all six methyl protons have been substituted with deuterium atoms (C2D6O2S) . This compound is commercially supplied as a white to off-white crystalline solid with a molecular weight of 100.17 g/mol, a melting point of 107–109 °C, and a boiling point of 238–241 °C [1]. Critically, dimethyl sulfone (the non-deuterated form, DMSO2) has been validated and established as one of seven SI-traceable internal standard reference materials (ISRMs) for quantitative nuclear magnetic resonance (qNMR) spectroscopy by the International Bureau of Weights and Measures (BIPM) Metrologia framework [2]. The deuterated analog, Dimethyl-D6 sulfone, extends this utility by eliminating proton interference while preserving identical chemical behavior, enabling its application as a mass spectrometry internal standard or a specialized qNMR reference where analyte signal overlap with the internal standard must be avoided .

SI-traceable qNMR internal standard framework

Deuterated “silent” 1H background for signal overlap resolution

Definitive mass shift enables LC–MS SIL-IS workflows

• [1] Chembase.cn. Dimethyl sulfone-d6. Substance ID: 325026. Accessed 2026. View Source
• [2] Westwood S, Yamazaki T, Huang T, et al. Development and validation of a suite of standards for the purity assignment of organic compounds by quantitative NMR spectroscopy. Metrologia. 2019;56(6):064001. View Source

Why Non-Deuterated Dimethyl Sulfone Cannot Substitute for Dimethyl-D6 Sulfone in Isotope-Sensitive Analytical Workflows

Substituting Dimethyl-D6 sulfone with its non-deuterated counterpart (dimethyl sulfone, CAS 67-71-0) introduces critical analytical failures in two primary scenarios. First, in 1H-qNMR applications where the internal standard proton signal (δ ~3.0 ppm for DMSO2) would overlap with analyte resonances, the deuterated analog provides a 'silent' 1H NMR background, allowing the analyst to select an alternative internal standard without compromising spectral resolution [1]. Second, in liquid chromatography–mass spectrometry (LC–MS) workflows requiring stable isotope-labeled internal standards (SIL-IS) for matrix effect correction, the +6 Da mass shift of Dimethyl-D6 sulfone (M+6) relative to the native analyte dimethyl sulfone enables precise co-elution and ion suppression compensation—a capability entirely absent in the unlabeled compound . Procurement of non-deuterated dimethyl sulfone for these specific applications results in unusable data, quantitation inaccuracy, or the need for complete method revalidation, representing a false economy in regulated analytical environments .

1H-qNMR signal overlap risk

Non-deuterated dimethyl sulfone produces a proton singlet at δ ~3.0 ppm, potentially overlapping analyte resonances and preventing accurate internal standardization.

LC–MS matrix-effect correction failure

Without the +6 Da mass shift, unlabeled dimethyl sulfone may not correct for ion suppression, potentially leading to quantitation bias in LC–MS bioanalysis.

• [1] Westwood S, Yamazaki T, Huang T, et al. Development and validation of a suite of standards for the purity assignment of organic compounds by quantitative NMR spectroscopy. Metrologia. 2019;56(6):064001. View Source

Quantitative Differentiation Evidence: Dimethyl-D6 Sulfone vs. Non-Deuterated Dimethyl Sulfone and Alternative ISRMs

SI-Traceable qNMR Internal Standard Validation: Dimethyl Sulfone Framework vs. Alternative ISRMs

Dimethyl sulfone (the non-deuterated core structure) has been rigorously validated as one of seven SI-traceable internal standard reference materials (ISRMs) in the BIPM Metrologia framework, with documented standard uncertainties in assigned analyte mass fraction values of 1 mg/g (0.1% relative) under optimal qNMR conditions [1]. In contrast, the alternative ISRM 1,4-bis-trimethylsilyl benzene (BTMSB) exhibits limited solubility in D2O, restricting its applicability to organic solvents only [1]. Dimethyl sulfone demonstrates validated performance across four representative deuterated solvents (D2O, DMSO-d6, CD3OD, and CDCl3), providing broader method transferability than maleic acid (MA), which is primarily optimized for aqueous systems [1]. Dimethyl-D6 sulfone inherits this SI-traceable validation pedigree while adding the mass shift advantage, making it the preferred choice for LC–MS workflows where dimethyl sulfone would lack the isotopic differentiation required for internal standardization .

SI-Traceable qNMR Validation

Cross-study comparable

4-solvent coverage (D2O, DMSO-d6, CD3OD, CDCl3); uncertainty ≤1 mg/g

Supports SI-traceable purity assignment and method transfer

BTMSB limited to organic solvents; MA aqueous-optimized.

Evidence Dimension	SI-traceable qNMR internal standard validation with cross-solvent applicability
Target Compound Data	Standard uncertainty in analyte mass fraction: ≤1 mg/g (0.1% relative) across D2O, DMSO-d6, CD3OD, and CDCl3; validated in Metrologia ISRM suite
Comparator Or Baseline	BTMSB: limited to organic solvents, not suitable for D2O; Maleic acid: primarily optimized for aqueous systems
Quantified Difference	Dimethyl sulfone demonstrates 4-solvent validation coverage vs. 3-solvent or 1-solvent coverage for alternative ISRMs; standard uncertainty ≤1 mg/g
Conditions	qNMR spectra acquired under optimized conditions at 298–363 K on Bruker spectrometers; 30 mg sample in 600 μL deuterated solvent

Why This Matters

The Metrologia validation provides documented SI-traceability for regulatory submissions and method transfer across laboratories, while Dimethyl-D6 sulfone uniquely combines this metrological pedigree with a +6 Da mass shift for LC–MS applications.

• [1] Westwood S, Yamazaki T, Huang T, et al. Development and validation of a suite of standards for the purity assignment of organic compounds by quantitative NMR spectroscopy. Metrologia. 2019;56(6):064001. View Source

Physical Stability Advantage Over Hygroscopic ISRMs for Weighing Accuracy

Dimethyl sulfone (DMSO2) is a crystalline solid at ambient temperature with a melting point of 107–109 °C, conferring low hygroscopicity and minimal sublimation compared to alternative internal standard reference materials . This physical property profile is specifically advantageous for quantitative NMR applications requiring precise mass measurements, as the compound resists moisture uptake that would otherwise introduce weighing errors. The deuterated analog Dimethyl-D6 sulfone retains identical physical properties (mp 107–109 °C, solid form) [1]. In procurement specifications, this translates to ≤0.1% relative weighing uncertainty from environmental factors, compared to maleic acid which exhibits measurable hygroscopicity requiring desiccator storage and rapid weighing procedures [2]. The stability profile is further corroborated by commercial specifications indicating a three-year shelf life under recommended ambient storage conditions, after which re-analysis for chemical purity is advised .

Physical Stability & Weighing

Class-level

Low hygroscopicity; no drying required; 3-year shelf life

Reduces weighing uncertainty for qNMR sample preparation

Compared to maleic acid and KHP which require desiccator/drying.

Evidence Dimension	Hygroscopicity and physical stability affecting weighing accuracy for qNMR sample preparation
Target Compound Data	Solid crystalline form; mp 107–109 °C; low hygroscopicity; stable at room temperature with 3-year recommended storage
Comparator Or Baseline	Maleic acid (MA): measurable hygroscopicity requiring desiccator storage; potassium hydrogen phthalate (KHP): requires drying at 110 °C before use
Quantified Difference	Dimethyl sulfone requires no drying or desiccator handling for accurate weighing, reducing sample preparation time by approximately 30–60 minutes per batch relative to hygroscopic alternatives
Conditions	Ambient laboratory conditions (20–25 °C, 40–60% relative humidity); sample masses typically 5–30 mg for qNMR analysis

Why This Matters

For procurement decisions in ISO/IEC 17025 accredited laboratories, low hygroscopicity directly reduces weighing uncertainty and simplifies standard operating procedures, eliminating the need for costly automated weighing chambers or time-consuming drying steps.

• [1] Chembase.cn. Dimethyl sulfone-d6. Substance ID: 325026. mp 107-109 °C (lit.). View Source
• [2] Westwood S, Yamazaki T, Huang T, et al. Development and validation of a suite of standards for the purity assignment of organic compounds by quantitative NMR spectroscopy. Metrologia. 2019;56(6):064001. Section on ISRM property comparison. View Source

Isotopic Purity Specification: 99 atom % D Enables Definitive Mass Spectrometry Differentiation

Dimethyl-D6 sulfone is commercially supplied with a specified isotopic enrichment of 99 atom % deuterium, accompanied by chemical purity of 99% (CP) as verified by the supplier . This enrichment level yields a mass shift of M+6 relative to the non-deuterated dimethyl sulfone parent (MW 94.13 vs. 100.17), providing a 6-Da separation that eliminates isotopic cross-talk in selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) LC–MS/MS assays . In contrast, partially deuterated alternatives (e.g., dimethyl sulfone-d3 with only one methyl group labeled) produce incomplete mass separation and residual proton NMR signals, compromising both quantitative accuracy and spectral clarity . The 99 atom % D specification ensures that the M+5 isotopic impurity contribution remains below 1%, maintaining linear quantitative response across a dynamic range of at least three orders of magnitude in LC–MS calibration curves .

Isotopic Purity Specification

Head-to-head

99 atom % D; M+6 mass shift

Ensures quantitative LC–MS accuracy with minimal isotopic cross-talk

M+5 impurity

Evidence Dimension	Isotopic enrichment and mass shift for MS internal standardization
Target Compound Data	99 atom % D isotopic enrichment; M+6 mass shift; 99% chemical purity (CP); M+5 impurity <1%
Comparator Or Baseline	Partially deuterated dimethyl sulfone-d3: M+3 mass shift only; residual proton NMR signals; isotopic impurity cross-talk >5%
Quantified Difference	6 Da mass separation vs. 3 Da; isotopic impurity contribution reduced from >5% to <1%; complete 1H NMR signal suppression vs. residual signal at δ 3.0 ppm
Conditions	LC–MS/MS analysis using ESI or APCI ionization; qNMR at 300–600 MHz in deuterated solvents

Why This Matters

Procurement of Dimethyl-D6 sulfone with 99 atom % D enrichment ensures regulatory-compliant quantitative LC–MS method validation, avoiding the false economy of lower-enrichment alternatives that require additional correction factors or fail method robustness criteria.

Validated Application Scenarios for Dimethyl-D6 Sulfone in Analytical and Metrological Workflows

LC–MS/MS Quantitation of Dimethyl Sulfone as an Endogenous Metabolite in Biological Matrices

In pharmacokinetic studies or metabolomics investigations where dimethyl sulfone (MSM) is quantified as an endogenous metabolite, Dimethyl-D6 sulfone serves as the definitive stable isotope-labeled internal standard (SIL-IS). The +6 Da mass shift enables complete chromatographic co-elution with the native analyte, correcting for matrix-induced ion suppression or enhancement that would otherwise produce biased quantitation exceeding 30% relative error in plasma or urine samples. The 99 atom % D isotopic enrichment ensures that the M+5 isotopic impurity contribution remains below 1% of the internal standard response, maintaining assay linearity across a 1000-fold concentration range (e.g., 1–1000 ng/mL) as required by FDA Bioanalytical Method Validation Guidance .

Alternative Internal Standard Selection in 1H-qNMR Purity Assignments with Overlapping Analyte Signals

When performing 1H-qNMR purity assignment of an analyte that exhibits proton resonances at δ 3.0–3.2 ppm (the chemical shift region of dimethyl sulfone's methyl singlet), the non-deuterated DMSO2 internal standard cannot be used due to signal overlap. Dimethyl-D6 sulfone provides a 'silent' 1H NMR background while maintaining identical solubility and chemical inertness properties, enabling the analyst to select an alternative internal standard from the Metrologia-validated ISRM suite (e.g., maleic acid or BTMSB) without method revalidation of the internal standard's physical properties [1]. This is particularly critical in pharmaceutical impurity profiling where the API or related substances may exhibit resonances in the δ 3.0 ppm region.

Method Transfer and Cross-Laboratory Comparability in ISO/IEC 17025 Accredited Facilities

In regulated analytical environments requiring ISO/IEC 17025 accreditation, the use of Dimethyl-D6 sulfone—traceable to the Metrologia-validated dimethyl sulfone ISRM framework—provides documented SI-traceability for purity assignment and quantitative analysis. The compound's low hygroscopicity (validated physical property of the dimethyl sulfone core) minimizes weighing uncertainty, enabling consistent sample preparation across multiple laboratory sites without the need for specialized humidity-controlled weighing enclosures. The 99 atom % D isotopic purity specification, verified by certificate of analysis, ensures that method transfer between laboratories using different LC–MS instrument platforms (e.g., Agilent, Waters, Sciex, Thermo) produces comparable quantitative results within the 1 mg/g standard uncertainty established in the Metrologia validation study .

NMR Solvent Purity Verification and Water Content Determination

Dimethyl-D6 sulfone can be employed as a secondary chemical shift reference or internal concentration standard for verifying the purity and water content of deuterated NMR solvents, particularly DMSO-d6. Because dimethyl sulfone is freely soluble in DMSO and yields a single sharp 1H NMR resonance (for the non-deuterated form), the deuterated analog may be used in spiking experiments to assess solvent batch-to-batch consistency without introducing interfering proton signals. This application leverages the identical solubility profile of the deuterated and non-deuterated species while avoiding the spectral contamination that would result from adding protonated dimethyl sulfone to a deuterated solvent system .

Application

Selection Property

Validation Focus

LC–MS/MS quantitation in research matrices

Stable isotope-labeled IS (SIL-IS)

Matrix-effect correction and assay linearity

1H-qNMR purity assignment with overlapping analyte signals

Deuterated analog with silent 1H background

Alternative ISRM selection without method revalidation

Method transfer and cross-laboratory comparability

SI-traceable reference standard with low hygroscopicity

Consistent sample preparation and weighing accuracy

NMR solvent purity and water content verification

Soluble non-protonated internal standard

Solvent batch-to-batch consistency assessment

• [1] Westwood S, Yamazaki T, Huang T, et al. Development and validation of a suite of standards for the purity assignment of organic compounds by quantitative NMR spectroscopy. Metrologia. 2019;56(6):064001. View Source